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Compound of Interest

2-Bromobenzylamine
Compound Name:
hydrochloride

cat. No.: B1273009

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of 2-
Bromobenzylamine hydrochloride, a key intermediate in various organic syntheses. The
information presented is intended to support research and development activities by providing
reliable data and standardized experimental methodologies.

Core Physical and Chemical Identifiers

2-Bromobenzylamine hydrochloride is a commercially available compound used in the
synthesis of more complex molecules. Accurate knowledge of its physical properties is crucial
for its proper handling, storage, and application in synthetic chemistry.
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Property Value

CAS Number 5465-63-4[1][2][3]

Molecular Formula C7HsBrN-HCI or C7HsBrCIN[1][2][4]
Molecular Weight 222.51 g/mol [1][2][3]

White to tan or light yellow powder, crystals, or
Appearance

chunks[1][2][5]
_ _ 227-230 °C[1][2][4][5][6][7] (one source reports
Melting Point
233.5-239.5 °C[8])
Boiling Point 243.5 °C at 760 mmHg[1]
Solubility Soluble in methanol (25 mg/mI)[2][4][5][6][7]
Purity Typically available in 95% to 97% purity[3][6][7]

Experimental Protocols

Detailed experimental protocols for determining the physical properties of chemical compounds
are outlined below. These are generalized procedures that can be applied to 2-
Bromobenzylamine hydrochloride.

Determination of Melting Point

The melting point of a solid is the temperature at which it changes state from solid to liquid.

Apparatus:

Melting point apparatus (e.g., Thiele tube or a digital melting point device)

Capillary tubes

Thermometer

Mortar and pestle

Procedure:
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e Asmall, dry sample of 2-Bromobenzylamine hydrochloride is finely powdered using a
mortar and pestle.

o Acapillary tube is sealed at one end and packed with the powdered sample to a height of 2-
3 mm.

e The capillary tube is placed in the melting point apparatus along with a thermometer.
e The sample is heated slowly, and the temperature is observed.

e The melting point range is recorded from the temperature at which the first drop of liquid
appears to the temperature at which the entire sample has melted.[9]

Determination of Solubility

Solubility is the property of a solid, liquid, or gaseous chemical substance called solute to
dissolve in a solid, liquid, or gaseous solvent.

Apparatus:

Test tubes

Vortex mixer or stirring rods

Graduated pipettes

Analytical balance

Procedure:

A known volume of the solvent (e.g., methanol) is taken in a test tube.

A pre-weighed amount of 2-Bromobenzylamine hydrochloride is added to the solvent.

The mixture is agitated using a vortex mixer or a stirring rod until the solid is completely
dissolved or no more solid dissolves.[10]

The process is repeated with increasing amounts of the solute until saturation is reached.
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e The solubility is expressed as the mass of solute per volume of solvent (e.g., mg/ml).

Logical Workflow for Physical Property
Determination

The following diagram illustrates a logical workflow for the characterization of a chemical
compound like 2-Bromobenzylamine hydrochloride based on its physical properties.
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Caption: Workflow for the determination of physical properties of 2-Bromobenzylamine
hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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